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Compound of Interest

Compound Name: 6-Chloro-1-hexanol

Cat. No.: B031631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and key technical data for 6-Chloro-1-hexanol (CAS No: 2009-83-8). It is intended

to be a resource for researchers, scientists, and professionals in drug development who utilize

this versatile chemical intermediate. This document details typical product specifications,

outlines common synthesis protocols, and provides a list of known suppliers to facilitate

procurement and application in a laboratory and industrial setting.

Introduction to 6-Chloro-1-hexanol
6-Chloro-1-hexanol, also known as hexamethylene chlorohydrin, is a bifunctional organic

compound containing both a chloro and a hydroxyl group.[1][2] Its chemical formula is

C6H13ClO, and it has a molecular weight of 136.62 g/mol .[3][4][5] This colorless to pale yellow

liquid is a valuable building block in organic synthesis, particularly in the pharmaceutical and

specialty chemical industries. It serves as a key intermediate in the synthesis of various

compounds, including the antidepressant Vilazodone. Its utility stems from the differential

reactivity of the chloro and hydroxyl functional groups, allowing for sequential chemical

modifications.

Commercial Availability and Suppliers
6-Chloro-1-hexanol is readily available from a variety of chemical suppliers, ranging from

large-scale manufacturers to specialized laboratory chemical providers. These suppliers offer
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different grades and quantities, from grams for research and development purposes to

kilograms and metric tons for industrial applications.

Below is a table summarizing some of the known suppliers of 6-Chloro-1-hexanol:
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Supplier Headquarters Location Notes

Thermo Scientific Chemicals USA

Offers various quantities,

including 25g, 100g, and 500g

pack sizes.

Shree Ganesh Remedies Ankleshwar, India
A leading manufacturer of 6-

Chloro-1-hexanol.

Scimplify -
A trusted manufacturer and

distributor.

MedChemExpress (MCE) USA

Supplies 6-Chloro-1-hexanol

as a biochemical reagent for

life science research.

Tokyo Chemical Industry (TCI) Japan/USA/India

A global supplier with

distribution centers in multiple

regions, offering purities of

>95.0% and >96.0% (GC).

Chem-Supply Australia
An Australian supplier of TCI

products.

SR Innovations Hyderabad, India

Manufacturer, exporter, and

supplier with a minimum order

quantity of 100 Liters.

LookChem China

An online platform connecting

buyers with various Chinese

manufacturers.

Medikament Pharma Pvt. Ltd. India

Integrates contract

manufacturers and traders for

pharmaceutical ingredients.

BOC Sciences USA
A quality supplier of research

chemicals and biochemicals.

Penta International

Corporation
USA

An industry leader in

chemistry-based solutions.
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SEQENS France
Provides 6-Chloro-1-hexanol

with a purity of >99.0%.

Techno Color Corporation Vapi, India
Manufacturer, supplier, and

exporter.

Biopharma Centrum Private

Limited
Betul, India Supplier with 99% purity.

Quantitative Specifications
The quality and purity of 6-Chloro-1-hexanol can vary between suppliers. It is crucial for

researchers and drug development professionals to consider these specifications for their

specific applications. The following table summarizes typical quantitative data for commercially

available 6-Chloro-1-hexanol.
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Parameter Specification Supplier/Source

Purity (by GC) ≥96.0% Thermo Scientific Chemicals

>96.0% Tokyo Chemical Industry (TCI)

>95.0% Chem-Supply (TCI product)

≥98.5% -

99%
SR Innovations, Biopharma

Centrum Private Limited

>99.0% SEQENS

Appearance
Clear colorless to pale yellow

liquid
Thermo Scientific Chemicals

Colorless to Almost colorless

clear liquid
Tokyo Chemical Industry (TCI)

Colorless, clear liquid -

Refractive Index (@ 20°C) 1.4535-1.4585 Thermo Scientific Chemicals

1.444 -

Density 1.024 g/cm³ MedChemExpress

1.0±0.1 g/cm³ -

Boiling Point 212.8±0.0 °C at 760 mmHg -

Flash Point 98.9±0.0 °C -

Water Content ≤0.2% -

Identification (FTIR) Conforms Thermo Scientific Chemicals

Experimental Protocols for Synthesis
Several methods for the synthesis of 6-Chloro-1-hexanol have been reported, with the most

common starting material being 1,6-hexanediol.
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Method 1: Reaction of 1,6-Hexanediol with Hydrochloric
Acid
This is a classical and widely cited method for the preparation of 6-Chloro-1-hexanol.

Reaction: The overall reaction involves the nucleophilic substitution of one of the hydroxyl

groups in 1,6-hexanediol with a chloride ion from hydrochloric acid.

Detailed Methodology:

Reaction Setup: A reaction flask is charged with 1,6-hexanediol, concentrated hydrochloric

acid, water, and toluene.

Heating and Reflux: The mixture is heated to reflux for several hours (e.g., 6-9 hours). The

reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC) to track the disappearance of the starting material.

Workup and Extraction: After cooling, the reaction mixture is extracted with an organic

solvent such as diethyl ether or toluene.

Washing: The organic layer is washed with a saturated sodium bicarbonate solution to

neutralize excess acid, followed by a wash with brine.

Drying: The organic layer is dried over an anhydrous drying agent like magnesium sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by fractional distillation under vacuum to yield 6-Chloro-1-hexanol. A reported

boiling point for the purified product is 100–104°C at 9 mm Hg.
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Synthesis of 6-Chloro-1-hexanol via Hydrochloric Acid Route

1,6-Hexanediol + Conc. HCl

Heating and Reflux

Reaction

Extraction with Organic Solvent

Workup

Washing (NaHCO3, Brine)

Drying (e.g., MgSO4)

Vacuum Distillation

Purification

Pure 6-Chloro-1-hexanol
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Caption: Workflow for the synthesis of 6-Chloro-1-hexanol from 1,6-hexanediol and HCl.

Method 2: Synthesis using Cyanuric Chloride in DMF
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This method provides an alternative route for the synthesis of 6-Chloro-1-hexanol from 1,6-

hexanediol.

Reaction: This process involves the reaction of 1,6-hexanediol with cyanuric chloride in N,N-

dimethylformamide (DMF).

Detailed Methodology:

Preparation of Reagent: Cyanuric chloride is added in batches to DMF in a four-neck bottle

while stirring and maintaining the temperature at 10-20°C. The mixture is stirred for

approximately 6 hours.

Reaction: A solution of 1,6-hexanediol in DMF is prepared and then added dropwise to the

cyanuric chloride/DMF mixture while maintaining the temperature at -5 to 0°C. The reaction

is stirred for 2 hours at 0°C and then allowed to warm to 25°C. The reaction is monitored

until the 1,6-hexanediol is completely consumed.

Filtration: The resulting reaction mixture is filtered under low vacuum. The filter cake is rinsed

with DMF, and the filtrates are combined.

Purification: The product is purified by vacuum distillation. The distillation is controlled at a

vacuum of 5 mmHg, and the temperature is slowly increased to rectify the product. This

method has been reported to yield 6-Chloro-1-hexanol with a purity of 99.52%.
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Synthesis of 6-Chloro-1-hexanol via Cyanuric Chloride Route

Cyanuric Chloride + DMF
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Caption: Workflow for the synthesis of 6-Chloro-1-hexanol using cyanuric chloride.

Applications in Drug Development
6-Chloro-1-hexanol is a versatile intermediate in the synthesis of active pharmaceutical

ingredients (APIs). Its primary application is as a key building block in the production of

Vilazodone, an antidepressant. In the synthesis of Vilazodone, 6-Chloro-1-hexanol is used to

form the precursor 3-(4-Chlorobutyl)-1H-indole-5-carbonitrile. The dual functionality of 6-
Chloro-1-hexanol allows for its incorporation into complex molecular architectures, making it a

valuable tool for medicinal chemists and drug development professionals.

Safety and Handling
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6-Chloro-1-hexanol is classified as harmful if swallowed, in contact with skin, or if inhaled. It is

also known to cause skin and serious eye irritation. Appropriate personal protective equipment

(PPE), such as gloves, protective clothing, and eye/face protection, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area, such as a fume

hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b031631?utm_src=pdf-body
https://www.benchchem.com/product/b031631?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/OP/en/p/C0801
https://www.tcichemicals.com/OP/en/p/C0801
https://www.thegoodscentscompany.com/data/rw1098441.html
https://chemondis.com/p/6-chloro-1-hexanol/3c9c5e04-4bab-4afb-baaf-4448923fa2b9/
https://cymitquimica.com/products/3B-C0801/2009-83-8/6-chloro-1-hexanol/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2009838&Mask=80
https://www.benchchem.com/product/b031631#commercial-availability-and-suppliers-of-6-chloro-1-hexanol
https://www.benchchem.com/product/b031631#commercial-availability-and-suppliers-of-6-chloro-1-hexanol
https://www.benchchem.com/product/b031631#commercial-availability-and-suppliers-of-6-chloro-1-hexanol
https://www.benchchem.com/product/b031631#commercial-availability-and-suppliers-of-6-chloro-1-hexanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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